Cas no 478-84-2 (2-Bromo-D-lysergic Acid Diethylamide)

• Product Name: 2-Bromo-D-lysergic Acid Diethylamide
• CAS No: 478-84-2
• MF: C₂₀H₂₄BrN₃O
• MW: 402.328063964844
• CID: 329585
• PubChem ID: 10171
• Update Time: 2025-06-15

2-Bromo-D-lysergic Acid Diethylamide Chemical and Physical Properties

Names and Identifiers

• Ergoline-8-carboxamide,2-bromo-9,10-didehydro-N,N-diethyl-6-methyl-, (8b)-
• (8β)-2-Bromo-N,N-diethyl-6-methyl-9,10-didehydroergoline-8-carbox amide
• 2-bromolysergic acid diethylamide
• 2-Brom-D-lysergic acid diethylamine
• 2-Bromo-9,10-didehydro-N,N-diethyl-6-methylergoline-8-beta-carboxamide
• 2-Bromo-D-lysergic acid diethylamide
• 9,10-Didehydro-N,N-diethyl-2-bromo-6-methylergoline-8-beta-carboxamide
• BOL
• BOL-148
• Brom LSD
• Bromlysergamide
• Bromolysergic acid diethylamide
• D-2-Brom-diethylamide of lysergic acid
• D-2-Bromolysergic acid diethylamide
• Ergoline-8-beta-carboxam
• USAF SZ-1
• 478-84-2
• Bromo-LSD
• JUA77QEU32
• Ergoline-8-beta-carboxamide, 2-bromo-9,10-didehydro-N,N-diethyl-6-methyl-
• CHEMBL274384
• (6aR,9R)-5-Bromo-7-methyl-4,6,6a,7,8,9-hexahydro-indolo[4,3-fg]quinoline-9-carboxylic acid diethylamide
• SCHEMBL1883414
• (6aR,9R)-5-bromo-N,N-diethyl-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• BOL148
• AKOS040748061
• DTXSID30878496
• Q4596865
• UNII-JUA77QEU32
• GTPL272
• LSD,2-Bromo
• 2-Bromo-LSD
• PD052069
• 5-Bromo-7-methyl-4,6,6a,7,8,9-hexahydro-indolo[4,3-fg]quinoline-9-carboxylic acid diethylamide
• BROMOLYSERGIDE
• Ergoline-8-carboxamide, 2-bromo-9,10-didehydro-N,N-diethyl-6-methyl-, (8beta)-
• BROMOLYSERGIDE [MI]
• BDBM50130269
• (8beta)-2-bromo-9,10-didehydro-n,n-diethyl-6-methylergoline-8-carboxamide
• 2-BROMO-N,N-DIETHYL-D-LYSERGAMIDE
• VKRAXSZEDRWLAG-SJKOYZFVSA-N
• 2-Br-LSD
• 2-Bromo-D-lysergic Acid Diethylamide

• Inchi： 1S/C20H24BrN3O/c1-4-24(5-2)20(25)12-9-14-13-7-6-8-16-18(13)15(19(21)22-16)10-17(14)23(3)11-12/h6-9,12,17,22H,4-5,10-11H2,1-3H3/t12-,17-/m1/s1
• InChI Key： VKRAXSZEDRWLAG-SJKOYZFVSA-N
• SMILES： BrC1=C2C3C(=CC=CC=3C3=C[C@@H](C(N(CC)CC)=O)CN(C)[C@@H]3C2)N1

Computed Properties

• Exact Mass: 401.110275
• Monoisotopic Mass: 401.110275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 606
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 39.3

Experimental Properties

• Density: 1.3040 (rough estimate)
• Melting Point: 120-127°
• Boiling Point: 580.7°Cat760mmHg
• Flash Point: 305°C
• Refractive Index: 1.6770 (estimate)
• PSA: 39.34000
• LogP: 3.60640
• Specific Rotation: D20 +15° (c = 0.5 in pyridine); D20 +53° (c = 0.5 in chloroform)

2-Bromo-D-lysergic Acid Diethylamide Security Information

• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from food raw materials

Additional information on 2-Bromo-D-lysergic Acid Diethylamide

Comprehensive Analysis of 2-Bromo-D-lysergic Acid Diethylamide (CAS No. 478-84-2): Properties, Applications, and Research Insights

2-Bromo-D-lysergic Acid Diethylamide, identified by its CAS No. 478-84-2, is a specialized organic compound that has garnered attention in biochemical and pharmacological research. This compound belongs to the ergoline alkaloid family, sharing structural similarities with other lysergamides. Researchers have explored its potential interactions with serotonin receptors, making it a subject of interest in neuroscience studies. The bromine substitution at the 2-position of the D-lysergic acid backbone distinguishes it from analogous compounds, influencing its binding affinity and metabolic stability.

In recent years, the scientific community has shown increased interest in 2-Bromo-D-lysergic Acid Diethylamide derivatives due to their unique stereochemistry and potential applications in receptor mapping. Advanced analytical techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) have been employed to characterize its molecular structure. These studies are often cited in peer-reviewed journals focusing on neurochemistry and molecular pharmacology. Notably, the compound's stability under varying pH conditions has been a key area of investigation, particularly for in vitro assay development.

The synthesis of CAS No. 478-84-2 involves multi-step organic reactions, including bromination and amide formation, requiring stringent control of reaction parameters. Researchers emphasize the importance of chiral purity during synthesis, as the D-isomer configuration significantly impacts biological activity. Recent publications highlight optimized synthetic routes that improve yield while minimizing byproducts—a critical consideration for scalable laboratory production. These advancements align with the growing demand for high-purity reference standards in academic and industrial research.

From a biochemical perspective, studies on 2-Bromo-D-lysergic Acid Diethylamide analogs have contributed to understanding neurotransmitter modulation. While not a therapeutic agent itself, this compound serves as a valuable tool for investigating GPCR (G-Protein Coupled Receptor) signaling pathways. Its structural features make it a candidate for probing 5-HT receptor subtypes, a topic frequently searched in neuroscience databases. Such research intersects with broader discussions about neuroplasticity and psychoactive compound metabolism—trending topics in 2024’s scientific discourse.

Quality control protocols for CAS No. 478-84-2 typically involve HPLC purity testing and residual solvent analysis, reflecting industry standards for research chemicals. Storage recommendations often include protection from light and moisture to preserve stability, as detailed in material safety data sheets (MSDS). These precautions ensure reliability in experimental settings where compound integrity is paramount. Researchers frequently query best practices for handling such compounds, underscoring the need for clear technical guidelines.

Emerging trends in computational chemistry have enabled in silico modeling of 2-Bromo-D-lysergic Acid Diethylamide interactions, reducing reliance on physical screening. Machine learning algorithms now predict its binding energies with neuronal receptors—a method gaining traction in drug discovery pipelines. This aligns with current searches about AI-assisted molecular design, demonstrating how traditional pharmacochemistry intersects with cutting-edge technology. Such interdisciplinary approaches enhance the compound's utility as a research tool while addressing contemporary scientific challenges.